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Compound of Interest

Compound Name: Aurantiamide Acetate

Cat. No.: B1665788

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current understanding of
Aurantiamide Acetate's applications in antiviral research, with a specific focus on its activity
against Influenza A virus (IAV). This document includes a summary of its mechanism of action,
detailed experimental protocols for key assays, and visualizations of the relevant signaling
pathways and experimental workflows.

Introduction

Aurantiamide acetate is a dipeptide derivative that has demonstrated significant anti-
inflammatory and antiviral properties.[1][2] Research has primarily focused on its efficacy
against Influenza A virus, where it has been shown to inhibit viral replication and modulate the
host immune response.[1][2][3] The primary mechanism of action involves the inhibition of the
NF-kB signaling pathway, a critical pathway in the inflammatory response to viral infections.[1]

[21(31[4]

Antiviral Activity and Data Presentation

Aurantiamide Acetate has been identified as a potent inhibitor of Influenza A virus replication.
While specific IC50 and EC50 values are not consistently reported across publicly available
literature, studies indicate a significant reduction in viral titers and cytopathic effects in cell
culture models.[1][2]
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Mechanism of Action: Inhibition of NF-kB Signaling
Pathway

Influenza A virus infection is known to activate the NF-kB signaling pathway, leading to the
transcription of pro-inflammatory cytokines and contributing to the pathology of the infection.[5]
[6][7] Aurantiamide Acetate exerts its antiviral and anti-inflammatory effects by inhibiting this
pathway.[1][2][3] It has been shown to block the activation of the NF-kB signaling pathway,
thereby decreasing the expression of pro-inflammatory genes and suppressing the production
of cytokines such as IL-6, TNF-q, IL-8, IP-10, and RANTES in IAV-infected lung epithelial
(A549) cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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